Cas no 10479-42-2 (Siglure acid)

Siglure acid Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 6-methyl-, (1R,6R)-rel-
• SIGLURE ACID
• (1R,6R)-6-methylcyclohex-3-ene-1-carboxylic acid
• (6R)-6-methylcyclohex-3-ene-1-carboxylic acid
• trans-1-Methyl-4-cyclohexene-2-carboxylic acid
• trans-6-Methyl-3-cyclohexene-1-carboxylicacid
• trans-6-methylcyclohex-3-ene-1-carboxylic acid
• 3-Cyclohexene-1-carboxylic acid, 6-methyl-, (1R,6R)-rel-
• SCHEMBL6914871
• 10479-42-2
• (1S,6S)-6-methylcyclohex-3-ene-1-carboxylic acid
• trans-6-Methylcyclohex-3-enecarboxylicacid
• +Expand

• InChIKey： UTEIUSUWIZICDO-ULUSZKPHSA-N
• Inchi： InChI=1S/C8H12O2/c1-6-4-2-3-5-7(6)8(9)10/h2-3,6-7H,4-5H2,1H3,(H,9,10)/t6-,7?/m1/s1
• SMILES： OC(C1CC=CC[C@H]1C)=O

Computed Properties

• Exact Mass: 140.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.083729621g/mol
• Heavy Atom Count: 10
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3